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Compound of Interest

Compound Name: Supinoxin

Cat. No.: B1683858

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory
environment. This document provides essential safety and logistical information for the proper
disposal of Supinoxin (also known as RX-5902), a small molecule inhibitor of phosphorylated-
p68 RNA helicase.

Key Safety and Chemical Data

While Supinoxin is not classified as a hazardous substance according to the Globally
Harmonized System (GHS), it is crucial to handle it with care, adhering to standard laboratory
safety protocols. The following table summarizes key quantitative data for Supinoxin.
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Property Value Reference
Molecular Formula C22H24FN504 [1112]
Molecular Weight 441.46 g/mol [1][2]
CAS Number 888478-45-3 [1]
NFPA Health Rating 0

NFPA Fire Rating 0

NFPA Reactivity Rating 0

HMIS Health Rating 0

HMIS Flammability Rating 0

HMIS Physical Hazard 0

Water Hazard Class 1 (Slightly hazardous for water)

Experimental Protocols

The disposal procedures outlined below are based on the non-hazardous nature of Supinoxin
as stated in its Safety Data Sheet (SDS). These are general guidelines and should be adapted
to comply with the specific regulations of your institution and local authorities.

Methodology for Disposal of Solid Supinoxin Waste:
e Waste Collection:

o Collect unused or waste Supinoxin powder in a clearly labeled, sealed container. The
original container is ideal if it is intact and properly labeled.

o Do not mix Supinoxin waste with other chemical waste, especially hazardous materials.
[3] Segregating non-hazardous from hazardous waste is crucial for proper disposal and
cost management.[3]

o Container Labeling:
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o Label the waste container as "Non-Hazardous Waste: Supinoxin".

o Include the chemical name: 4-(3,5-dimethoxyphenyl)-N-(7-fluoro-3-methoxy-2-
quinoxalinyl)-1-piperazinecarboxamide.

» Final Disposal:

o For solid, non-hazardous chemicals like Supinoxin, disposal in the regular laboratory
trash is often permissible, provided it is securely contained.[4]

o Itis recommended to place the sealed container in a secondary, rigid container, such as a
cardboard box, before placing it in the dumpster.[5]

o Consult your institution's environmental health and safety (EHS) office for their specific
procedures for disposing of non-hazardous solid chemical waste.[5][6]

Methodology for Disposal of Supinoxin Solutions (Aqueous and Solvent-Based):
e Agueous Solutions (Small Quantities):

o Given its "slightly hazardous for water" classification, avoid disposing of large quantities of
Supinoxin solutions down the drain.

o For very small, dilute aqueous quantities, consult your local EHS guidelines. Some
institutions may permit drain disposal of non-hazardous, water-soluble substances with
copious amounts of water, provided the pH is between 5.5 and 10.5.[4] However, due to
the water hazard classification, this is not the preferred method.

» Solvent-Based Solutions (e.g., in DMSO):
o Solutions of Supinoxin in solvents like DMSO should be treated as chemical waste.

o Collect the waste solution in a designated, compatible, and clearly labeled waste
container.

o The waste container should be labeled with the full chemical name of all contents,
including the solvent.
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o Follow your institution's procedures for the disposal of non-hazardous chemical waste
solutions. This typically involves collection by your EHS department.

Methodology for Disposal of Empty Supinoxin Containers:
e Decontamination:
o If the container held solid Supinoxin, ensure all powder has been removed.
o For containers that held a Supinoxin solution, they should be emptied thoroughly.[7]
e Label Defacement:
o Completely remove or deface the original chemical label to prevent misidentification.[5][7]
e Final Disposal:

o Once emptied and defaced, the container can typically be disposed of in the regular trash
or recycling, depending on the container material and institutional policies.[7]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Supinoxin waste.
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Caption: Decision workflow for the proper disposal of Supinoxin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Supinoxin Datasheet DC Chemicals [dcchemicals.com]

2. Supinoxin | C22H24FN504 | CID 11619093 - PubChem [pubchem.ncbi.nim.nih.gov]

3. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

4. Hazardous Waste and Disposal - American Chemical Society [acs.org]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1683858?utm_src=pdf-body-img
https://www.benchchem.com/product/b1683858?utm_src=pdf-body
https://www.benchchem.com/product/b1683858?utm_src=pdf-custom-synthesis
https://www.dcchemicals.com/product_show-Supinoxin.html?datasheet=datasheet
https://pubchem.ncbi.nlm.nih.gov/compound/11619093
https://riskmanagement.sites.olt.ubc.ca/files/2019/07/In-Lab-Treatment-Chem-Waste.pdf
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

5. sfasu.edu [sfasu.edu]

6. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and
Safety [ehs.cornell.edu]

7. vumc.org [vumc.org]

To cite this document: BenchChem. [Navigating the Safe Disposal of Supinoxin in a
Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683858#supinoxin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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